5-{4-[(3-Methylbutanoyl)amino]anilino}-5-oxopentanoic acid

• IUPAC Name: 5-[4-(3-methylbutanoylamino)anilino]-5-oxopentanoic acid
• InChI: InChI=1S/C16H22N2O4/c1-11(2)10-15(20)18-13-8-6-12(7-9-13)17-14(19)4-3-5-16(21)22/h6-9,11H,3-5,10H2,1-2H3,(H,17,19)(H,18,20)(H,21,22)
• InChI Key: LUVWGZIGZLLECO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)NC(=O)CCCC(=O)O
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

5-{4-[(3-Methylbutanoyl)amino]anilino}-5-oxopentanoic acid is a type of organic compound known as a carboxylic acid. It is an important component in many biochemical processes, including the synthesis of proteins, hormones, and other biologically active compounds. Carboxylic acids are important in the body because they are involved in the synthesis of energy, and they are also involved in the regulation of metabolic processes. Carboxylic acids are also important in the laboratory, as they are used in the synthesis of a variety of compounds.

Scientific Research Applications

Synthesis Techniques

• Synthesis of 5-Amino-4-oxopentanoic Acid Derivatives : Studies have shown methods for synthesizing derivatives of 5-amino-4-oxopentanoic acid, which include esterification, bromination, and reaction with potassium phthalimide followed by acidolysis, yielding significant advancements in the synthesis process with an overall yield of 44% (Lin Yuan, 2006). Another method involved electroreduction in acidic-alcoholic solutions, exploring factors like cathode material and electrolysis conditions, achieving a substance yield of 61.1–66.0% and a current yield of 68.1–68.6% (A. Konarev, E. A. Lukyanets, V. M. Negrimovskii, 2007).

Structural and Chemical Analysis

• Crystal Structures and Hydrogen Bond Analysis : Research on amino acid conjugates of terephthalic and benzene-1,2,3-tricarboxylic acids revealed insights into hydrogen-bonded 2D and 3D nets based on linear connecting amino acid derivatives, facilitating the understanding of molecular structures and interactions (A. Karmakar et al., 2014).

Biological Interactions

• Interactions with Biological Systems : Studies on carboxamide derivatives of amino acids have explored their interactions with Bovine serum albumin (BSA) using ultrasonic interferometer techniques, providing insights into the binding effects at various pH levels and indicating significant binding at acidic pH (S. Thakare et al., 2018).

Antimicrobial Activities

• Antimicrobial Activity of Derivatives : Novel quinazolinone derivatives synthesized from 4-oxo-4H-3,1-benzoxazin-2-yl compounds showed antimicrobial activity, highlighting the potential of these derivatives in developing new antimicrobial agents (O. M. Habib, H. M. Hassan, A. El‐Mekabaty, 2013).